2-Bromo-3,5-dimethylpyridine

• IUPAC Name: 2-bromo-3,5-dimethylpyridine
• InChI: InChI=1S/C7H8BrN/c1-5-3-6(2)7(8)9-4-5/h3-4H,1-2H3
• InChI Key: JHGGKVFEGBEWQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)Br)C
• Molecular Formula: C7H8BrN
• DSSTOX Substance ID: DTXSID90456557
• Molecular Weight: 186.05 g/mol
• CAS No.: 92992-85-3

Description

2-Bromo-3,5-dimethylpyridine is a chemical compound with the molecular formula C7H8BrN and a molecular weight of 186.05. It is commonly used in the field of organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The ring has two methyl groups attached at the 3rd and 5th positions and a bromine atom attached at the 2nd position.

Physical and Chemical Properties Analysis

This compound is a solid substance. It has a density of 1.4±0.1 g/cm3 and a boiling point of 242.3±35.0 °C at 760 mmHg.

Scientific Research Applications

Synthesis and Structural Studies

• Ruthenium(III) Complexes : 2-Bromo-3,5-dimethylpyridine derivatives are used in synthesizing ruthenium(III) complexes, which are explored for their reactivity and biological studies. These complexes exhibit minimal cytotoxic activity against cell lines and have potential implications in medicinal chemistry (Omondi et al., 2018).

• Nickel(II) Complexes : Similar derivatives are also involved in the formation of Nickel(II) complexes. These complexes are characterized for their use in ethylene oligomerization reactions, demonstrating significant applications in industrial chemistry (Nyamato et al., 2016).

• Crystal Structure Analysis : Compounds containing this compound have been studied for their crystal structures. These studies are crucial for understanding the molecular interactions and structural properties of these compounds (Pugh, 2006).

Catalysis and Chemical Reactions

• Catalysis in Organic Reactions : These compounds are used in catalytic processes, such as the C(sp3)–H alkenylation reaction. This demonstrates their utility in facilitating complex organic transformations, important in synthetic organic chemistry (Lopez et al., 2016).

• Chemical Synthesis : They are employed in the synthesis of various chemical compounds. For example, they are used in bromination reactions in sulfuric acid, which serves as a method for creating bromo derivatives of pyridine (Does & Hertog, 2010).

Materials Science

• Characterization of Acid Surfaces : These derivatives are utilized in the characterization of acid surfaces, such as in studying the adsorption properties on various metal oxides. This has implications in surface science and materials chemistry (Corma et al., 1984).

• Investigation of Hydrogen Bonding : Research has been conducted to understand hydrogen bonding in compounds containing this compound. This contributes to a deeper understanding of molecular interactions in solid-state chemistry (Hanuza et al., 1997).

Environmental and Energy Applications

• Extraction of Uranium and Thorium : A novel ligand based on a derivative of this compound has been explored for the separation of uranium and thorium. This has significant applications in nuclear waste management and environmental remediation (Pandey et al., 2020).

• Microwave-Assisted Synthesis : These compounds are also used in microwave-assisted synthesis processes, demonstrating their utility in innovative chemical manufacturing techniques (Zhang et al., 2010).

Safety and Hazards

2-Bromo-3,5-dimethylpyridine is harmful by inhalation, in contact with skin, and if swallowed. It is recommended to use personal protective equipment, ensure adequate ventilation, and avoid dust formation when handling this chemical.

Mechanism of Action

Target of Action

Bromopyridines, including 2-bromo-3,5-dimethylpyridine, are often used in suzuki–miyaura cross-coupling reactions . In these reactions, the bromopyridine acts as an electrophile, reacting with organoboron reagents .

Mode of Action

In Suzuki–Miyaura cross-coupling reactions, this compound undergoes an oxidative addition with a palladium catalyst, forming a new Pd-C bond . This is followed by a transmetalation step, where an organoboron reagent transfers an organic group to the palladium .

Biochemical Pathways

The compound’s use in suzuki–miyaura cross-coupling reactions suggests it may play a role in the synthesis of various organic compounds .

Result of Action

Its primary known use is in chemical synthesis, particularly in Suzuki–Miyaura cross-coupling reactions .